![molecular formula C22H21N3S B2500170 (2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-ethylphenyl)amino]prop-2-enenitrile CAS No. 450353-30-7](/img/structure/B2500170.png)
(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-ethylphenyl)amino]prop-2-enenitrile
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Description
(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-ethylphenyl)amino]prop-2-enenitrile is a useful research compound. Its molecular formula is C22H21N3S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Thiazole and thiadiazole derivatives, including those structurally similar to the compound , have been studied for their corrosion inhibition performances. Quantum chemical parameters and molecular dynamics simulations have shown these compounds to effectively inhibit the corrosion of metals such as iron and copper. These findings suggest potential applications in protecting metal surfaces in acidic environments, thereby extending their lifespan and reliability in industrial applications (Kaya et al., 2016); (Farahati et al., 2019).
Organic Synthesis and Heterocyclic Chemistry
Compounds similar to "(2E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[(2-ethylphenyl)amino]prop-2-enenitrile" have been utilized in the synthesis of heterocyclic systems. These synthetic efforts aim at preparing compounds with potential biological activities or materials with unique properties. For instance, derivatives have been employed in the synthesis of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, highlighting the utility of these compounds in creating diverse heterocyclic structures that could serve as pharmaceutical intermediates or functional materials (Selič et al., 1997).
Electroluminescence and Material Science
A novel class of color-tunable emitting amorphous molecular materials with bipolar character has been synthesized, showcasing the potential of structurally related compounds in the field of organic electronics. These materials exhibit reversible anodic oxidation and cathodic reduction, intense fluorescence emission, and the capability to form stable amorphous glasses. Such characteristics are essential for developing high-performance organic electroluminescent (EL) devices that emit multicolor light, including white. This research indicates the promise of utilizing compounds with similar structural features in creating advanced materials for optoelectronic applications (Doi et al., 2003).
properties
IUPAC Name |
(E)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(2-ethylanilino)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3S/c1-4-17-7-5-6-8-20(17)24-13-18(12-23)22-25-21(14-26-22)19-10-9-15(2)11-16(19)3/h5-11,13-14,24H,4H2,1-3H3/b18-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANPFGZRJSCZZBU-QGOAFFKASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC=C1N/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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